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Introduction

Disperse Yellow 54 (CAS No. 12223-85-7), also known as C.I. 47020, is a quinoline-based
dye used in the textile industry for coloring synthetic fibers such as polyester.[1] While widely
used, a comprehensive toxicological profile for this compound is not readily available in public
literature. This technical guide synthesizes the existing toxicological data on Disperse Yellow
54 to inform researchers and professionals in drug development and other scientific fields of its
potential hazards. The available data is limited, with significant gaps in key toxicological

endpoints.

Quantitative Toxicological Data

The primary quantitative toxicological data available for Disperse Yellow 54 pertains to acute
toxicity. For many other standard toxicological assessments, data is currently unavailable.
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Key Toxicological Profile

Skin Sensitization and Allergenic Potential

A recurring theme in the available literature is the classification of Disperse Yellow 54 as a
skin sensitizer and a potential allergen.[4] Disperse dyes, as a class, are recognized as
significant contact allergens, and Disperse Yellow 54 has been implicated in cases of allergic
contact dermatitis.[2][5] However, specific quantitative data from studies such as the murine
Local Lymph Node Assay (LLNA) to determine its sensitizing potency (e.g., EC3 value) are not
publicly available for this specific dye.[5] Clinical studies and reviews on textile-related
dermatitis often list disperse dyes as a common cause of contact allergy.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Disperse Yellow 54 are
not provided in the readily available literature. However, standardized methodologies are
employed for the endpoints listed.

Acute Oral Toxicity (General Protocol - e.g., OECD TG 420)

A typical acute oral toxicity study involves the administration of a single dose of the substance
to fasted animals (commonly rats). The animals are then observed for a defined period (e.g., 14
days) for signs of toxicity and mortality. The LD50, the dose estimated to cause mortality in
50% of the test animals, is then calculated.

Skin Sensitization - Murine Local Lymph Node Assay (LLNA) (General Protocol - e.g., OECD
TG 429)

The LLNA is a standard in vivo method to identify potential skin sensitizers and determine their
potency.[5] The principle of the assay is to measure the proliferation of lymphocytes in the
auricular lymph nodes that drain the site of application of the test substance on the mouse ear.
[5] A substance is classified as a sensitizer if it induces a three-fold or greater increase in
lymphocyte proliferation compared to a vehicle-treated control group.[5] The result is often
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expressed as the EC3 value, which is the estimated concentration required to produce a three-
fold increase in lymphocyte proliferation.[5]

Signaling Pathways and Experimental Workflows

There is no information available in the searched literature regarding the specific signaling
pathways affected by Disperse Yellow 54. Due to the lack of detailed experimental workflows
for this specific compound, a generalized workflow for assessing skin sensitization potential
using in vitro and in vivo methods is presented below.

General Workflow for Skin Sensitization Assessment
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Caption: A generalized workflow for assessing the skin sensitization potential of a chemical.
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Conclusion

The available toxicological data for Disperse Yellow 54 is sparse. While it is identified as a
skin sensitizer and potential allergen, crucial quantitative data to fully characterize its
toxicological profile, including mutagenicity, carcinogenicity, and reproductive toxicity, are
absent from the public domain. Researchers and professionals should handle this compound
with caution, employing appropriate personal protective equipment, especially to avoid skin
contact. Further comprehensive toxicological studies are warranted to fill the existing data gaps
and provide a more complete understanding of the potential risks associated with Disperse
Yellow 54.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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